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Introduction
Spidoxamat is a novel insecticide belonging to the tetramic acid class (IRAC Group 23), which

acts by inhibiting acetyl-CoA carboxylase (ACC), a critical enzyme in lipid biosynthesis.[1] This

mode of action makes it effective against a range of piercing and sucking insect pests.[2] To

enhance its spectrum of activity, manage resistance, and improve overall efficacy, Spidoxamat
is being explored in combination with other pesticides. These notes provide an overview of

known combinations, experimental protocols for their evaluation, and guidance on determining

tank-mix compatibility.

Known Combinations and Efficacy
Several combinations of Spidoxamat with other insecticides have been identified for the

control of various agricultural pests. The following tables summarize the available data on

these combinations.

Table 1: Efficacy of Spidoxamat in Combination with
Abamectin
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Target
Pest(s)

Crop
Combinatio
n Partner

Formulation
Efficacy
Data

Reference

Thrips and

Mites
Roses Abamectin

Spidoxamat

36 g/L +

Abamectin 18

g/L OD

Bioefficacy

trials are

ongoing.

Data not yet

publicly

available.

A 2025 MoU

between

ICAR-DFR

and Bayer

Crop Science

Ltd. aims to

evaluate this

combination.

[3]

Table 2: Efficacy of Spidoxamat in Combination with
Flupyradifurone

Target
Pest(s)

Crop
Combinat
ion
Partner

Formulati
on

Applicati
on Rate

Efficacy
Highlight
s

Referenc
e

Citricola

scale

(Coccus

pseudoma

gnoliarum)

and

California

red scale

(Aonidiella

aurantii)

Citrus

(Navel

Oranges)

Flupyradifu

rone

Spidoxama

t +

Flupyradifu

rone WG

(22.2% AI)

296 g ai/ha

(Spidoxam

at: 96 g

ai/ha;

Flupyradifu

rone: 200 g

ai/ha)

Significantl

y reduced

the number

of live

citricola

scale first-

instar

nymphs

per leaf

compared

to the

untreated

control.

Field trial

conducted

at the

Lindcove

Research

and

Extension

Center,

Exeter,

California.

[4]

Table 3: Efficacy of Spidoxamat in Combination with
Spinetoram
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Target
Pest(s)

Crop
Combinatio
n Partner

Formulation
Efficacy
Data

Reference

Thrips and

Whitefly
Cotton Spinetoram

Spidoxamat

9.6% +

Spinetoram

12% WG

An evaluation

of this

combination

has been

noted.

Specific

efficacy data

is not yet

publicly

available.

Ongoing

research

projects

mention this

combination.

Table 4: Potential Synergistic Combinations from Patent
Literature
A patent application suggests the potential for combining Spidoxamat with a broad range of

active compounds from various IRAC groups. This indicates a wide scope for future research

into synergistic combinations.
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IRAC Group Class of Compound
Potential for Synergy with
Spidoxamat

5 Spinosyns
Potential for enhanced control

of a broader range of pests.

6 Avermectins, Milbemycins

Potential for synergistic effects

against mites and certain

insect pests.

9 Pymetrozine, Flonicamid
Potential for improved control

of sap-feeding insects.

15 Benzoylureas

Potential for combination to

target different life stages of

insects.

25 Diamides

Potential for a multi-pronged

attack on insect muscle

function and lipid biosynthesis.

29 Flonicamid
Potential for enhanced efficacy

against sucking pests.

Signaling Pathways and Mode of Action
Spidoxamat's Mode of Action: Inhibition of Acetyl-CoA Carboxylase

Spidoxamat disrupts the lipid biosynthesis pathway in insects by inhibiting the enzyme Acetyl-

CoA Carboxylase (ACC). ACC is responsible for the conversion of acetyl-CoA to malonyl-CoA,

a crucial step in the formation of fatty acids. These fatty acids are essential for various

biological functions, including the formation of cell membranes, energy storage, and the

production of signaling molecules. By blocking this pathway, Spidoxamat ultimately leads to

the death of the target pest.

Caption: Spidoxamat inhibits Acetyl-CoA Carboxylase (ACC), blocking fatty acid synthesis.

Experimental Protocols
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Protocol 1: General Procedure for Evaluating the
Efficacy of Spidoxamat Combinations against Sucking
Pests in a Field Trial
This protocol provides a general framework for conducting a field trial to assess the efficacy of

Spidoxamat in combination with other pesticides. Specific parameters should be adapted

based on the target pest, crop, and local conditions.

1. Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with a minimum of four replications.

Plot Size: Appropriate for the crop, ensuring a buffer zone to prevent spray drift between

plots.

Treatments:

Untreated Control (water spray)

Spidoxamat alone

Combination Partner alone

Spidoxamat + Combination Partner (at various ratios if testing for synergy)

Commercial Standard

2. Application:

Equipment: Calibrated sprayer (e.g., backpack sprayer for small plots, tractor-mounted for

larger areas) to ensure uniform coverage.

Timing: Based on the life stage of the target pest (e.g., crawler stage for scale insects,

nymphs for aphids).

Volume: Sufficient to achieve thorough coverage of the plant canopy.

3. Data Collection:
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Pre-treatment Count: Assess the pest population density in each plot before the first

application.

Post-treatment Counts: Conduct pest counts at regular intervals after application (e.g., 3, 7,

14, and 21 days after treatment). The counting method will vary with the pest (e.g., number

of aphids per leaf, number of scale insects per twig).

Phytotoxicity: Visually assess plants for any signs of damage (e.g., leaf burn, discoloration)

at each post-treatment count.

4. Data Analysis:

Statistical Software: Use appropriate statistical software (e.g., R, SAS, ARM).

Analysis: Perform Analysis of Variance (ANOVA) on the pest count data. Use a mean

separation test (e.g., Tukey's HSD, LSD) to determine significant differences between

treatments.

Efficacy Calculation: Calculate the percentage of pest reduction for each treatment relative to

the untreated control using a standard formula (e.g., Henderson-Tilton's formula).

Caption: Workflow for a field trial evaluating pesticide combinations.

Protocol 2: Jar Test for Determining Physical
Compatibility of Spidoxamat Tank Mixes
A jar test is a simple and effective way to determine the physical compatibility of Spidoxamat
with other pesticides (including fungicides and herbicides) before mixing them in a spray tank.

[3][4][5]

1. Materials:

A clean, clear glass jar with a lid (quart or pint size).

Water from the same source that will be used for spraying.

Pipettes or measuring spoons for accurate measurement of each product.
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The pesticide formulations to be tested.

Adjuvants, if they are to be used in the tank mix.

2. Procedure:

Fill the jar halfway with water.

Add any compatibility agents or buffers first and agitate.

Add the pesticides one at a time, in the proper mixing order (generally, wettable powders and

dry flowables first, followed by liquids and emulsifiable concentrates). Agitate the solution by

shaking the jar after each addition.

Add any adjuvants last.

Fill the rest of the jar with water, cap it, and shake well.

Let the jar sit for 15-30 minutes and observe for any signs of incompatibility, such as:

Formation of precipitates (solids settling at the bottom).

Flocculation (clumping of solids).

Phase separation (layers of oil or other components).

Gelling or thickening of the mixture.

If any of these signs appear, the mixture is physically incompatible and should not be tank-

mixed.

Caption: Step-by-step protocol for conducting a pesticide compatibility jar test.

Compatibility with Fungicides and Herbicides
Currently, there is limited publicly available data specifically detailing the tank-mix compatibility

of Spidoxamat with a wide range of commercial fungicides and herbicides. Therefore, it is
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imperative to perform a jar test (as described in Protocol 2) before tank-mixing Spidoxamat
with any new fungicide or herbicide partner.

General Guidelines for Tank Mixing:

Always read and follow the labels of all products to be tank-mixed. The most restrictive label

instructions take precedence.

The general order for adding pesticides to a spray tank is:

Water-soluble bags

Wettable powders (WP) and water-dispersible granules (WDG)

Flowables (F) and suspension concentrates (SC)

Emulsifiable concentrates (EC)

Soluble liquids (SL)

Adjuvants

Maintain constant agitation in the spray tank throughout the mixing and application process.

Resistance Management
The use of Spidoxamat in combination with insecticides from different IRAC groups is a key

strategy for resistance management.[6] By employing multiple modes of action, the selection

pressure on a pest population for resistance to a single active ingredient is reduced. It is

recommended to rotate Spidoxamat combinations with insecticides from other chemical

classes to prolong its effectiveness.

Conclusion
Spidoxamat holds promise as a valuable tool in integrated pest management (IPM) programs,

particularly when used in combination with other pesticides. The combinations with Abamectin

and Flupyradifurone are currently under investigation and have shown potential for the effective

control of several key pests. Further research is needed to fully elucidate the synergistic
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potential of Spidoxamat with a broader range of insecticides, fungicides, and herbicides. The

protocols provided in these notes offer a foundation for researchers to systematically evaluate

these combinations and contribute to the development of sustainable and effective pest

management strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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